Cas no 19372-01-1 (2-Butenedioic acid,2-bromo-, diethyl ester, (2Z)- (9CI))

• Product Name: 2-Butenedioic acid,2-bromo-, diethyl ester, (2Z)- (9CI)
• CAS No: 19372-01-1
• MF: C₈H₁₁BrO₄
• MW: 251.074542284012
• CID: 215487
• PubChem ID: 5358833
• Update Time: 2025-04-19

2-Butenedioic acid,2-bromo-, diethyl ester, (2Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid,2-bromo-, diethyl ester, (2Z)- (9CI)
• diethyl (Z)-2-bromobut-2-enedioate
• Diethyl 2-bromofumarate
• Brom-fumarsaeure-diaethylester
• bromo-fumaric acid diethyl ester
• diethyl bromofumarate
• SCHEMBL4247638
• NSC 283427
• NSC-283427
• NSC283427
• 19372-01-1
• SCHEMBL4247641
• 2-Butenedioic acid, 2-bromo-, diethyl ester, (2Z)-
• ethyl bromofumarate

• Inchi： 1S/C8H11BrO4/c1-3-12-7(10)5-6(9)8(11)13-4-2/h5H,3-4H2,1-2H3/b6-5-
• InChI Key： MNMKHOONIYTDRL-WAYWQWQTSA-N
• SMILES： Br/C(/C(=O)OCC)=C\C(=O)OCC

Computed Properties

• Exact Mass: 249.98403
• Monoisotopic Mass: 249.984071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 1.8

Experimental Properties

• Density: 1.441
• Boiling Point: 267.8°Cat760mmHg
• Flash Point: 115.7°C
• Refractive Index: 1.489
• PSA: 52.6
• LogP: 1.39140